![molecular formula C5H6N3NaO2 B2989324 sodium 2-(1-methyl-1H-1,2,4-triazol-5-yl)acetate CAS No. 2137970-32-0](/img/structure/B2989324.png)
sodium 2-(1-methyl-1H-1,2,4-triazol-5-yl)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Sodium 2-(1-methyl-1H-1,2,4-triazol-5-yl)acetate is a chemical compound with the CAS Number: 2137970-32-0 . It has a molecular weight of 163.11 . The IUPAC name for this compound is this compound . It is typically stored at room temperature and is available in powder form .
Synthesis Analysis
The synthesis of 1,2,4-triazole derivatives, including this compound, has been reported in various studies . The structures of these derivatives were confirmed by spectroscopic techniques like IR, 1 H-NMR, Mass spectroscopy and Elemental analysis .Molecular Structure Analysis
The InChI code for this compound is 1S/C5H7N3O2.Na/c1-8-4(2-5(9)10)6-3-7-8;/h3H,2H2,1H3,(H,9,10);/q;+1/p-1 . This code provides a specific string of characters that represents the molecular structure of the compound.Physical And Chemical Properties Analysis
This compound is a powder that is stored at room temperature . It has a molecular weight of 163.11 .Scientific Research Applications
Mass Spectrometric Analysis
A study by Salionov et al. (2015) focused on the mass spectrometric fragmentation patterns of sodium 2-(4-methyl-5-(thiophene-2-yl) -4H-1,2,4-triazoles-3-ilthio) acetate, a compound similar to sodium 2-(1-methyl-1H-1,2,4-triazol-5-yl)acetate. This research is significant in pharmaceutical science for identifying and understanding the behavior of such compounds under mass spectrometry, providing insights into their physical and chemical characteristics (Salionov, Varynskyi, & Parchenko, 2015).
In Vitro Antitumor Properties
Marzano et al. (2006) synthesized and characterized copper(I) complexes containing a ligand similar to this compound. These complexes demonstrated significant in vitro antitumor activity, comparable or superior to cisplatin, a widely used antitumor drug. This research underscores the potential of such compounds in developing new anticancer therapies (Marzano et al., 2006).
Biochemical Parameter Analysis
Danilchenko (2017) conducted an analysis of serum biochemical parameters in rats treated with a compound similar to this compound. The study provided insights into the biochemical changes and potential pharmacological applications of such compounds as antioxidants and immune-modulating agents (Danilchenko, 2017).
Claisen Ester Condensations
Research by Burdon and McLoughlin (1964) utilized sodium in the Claisen ester condensation process involving compounds like this compound. This research contributes to the understanding of sodium-promoted chemical reactions, which are significant in synthetic organic chemistry (Burdon & McLoughlin, 1964).
Safety and Hazards
The compound is labeled with the GHS07 pictogram and has the signal word "Warning" . Hazard statements associated with the compound include H315, H319, and H335 . Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Future Directions
The future directions for research on sodium 2-(1-methyl-1H-1,2,4-triazol-5-yl)acetate and similar compounds could involve further exploration of their potential anticancer properties . Additionally, more detailed studies on their synthesis, molecular structure, and chemical reactions could provide valuable insights into their potential applications in various fields.
Mechanism of Action
Target of Action
The primary target of sodium 2-(1-methyl-1H-1,2,4-triazol-5-yl)acetate and its derivatives is the aromatase enzyme . This enzyme plays a crucial role in the biosynthesis of estrogens, which are key hormones in various physiological processes. Inhibiting this enzyme can lead to a decrease in estrogen production, which is beneficial in treating diseases like breast cancer .
Mode of Action
This compound interacts with its target, the aromatase enzyme, by forming hydrogen bonds . The nitrogen atoms of the 1,2,4-triazole ring bind to the iron in the heme moiety of the enzyme, and phenyl moieties have a key interaction in the active site of the enzyme . This interaction inhibits the enzyme’s activity, leading to a decrease in estrogen production .
Biochemical Pathways
The compound affects the aromatase pathway , which is responsible for the conversion of androgens to estrogens . By inhibiting the aromatase enzyme, the compound disrupts this pathway, leading to a decrease in estrogen levels. This can have downstream effects on various physiological processes that rely on estrogens, such as the regulation of the menstrual cycle and the growth of certain types of breast cancer cells .
Result of Action
The primary result of the action of this compound is a decrease in estrogen production due to the inhibition of the aromatase enzyme . This can lead to a decrease in the growth of estrogen-dependent breast cancer cells, making the compound a promising candidate for anticancer therapy .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the pH of the environment can affect the compound’s ability to form hydrogen bonds with its target . Additionally, the presence of other compounds that can interact with the aromatase enzyme may also influence the compound’s efficacy .
properties
IUPAC Name |
sodium;2-(2-methyl-1,2,4-triazol-3-yl)acetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N3O2.Na/c1-8-4(2-5(9)10)6-3-7-8;/h3H,2H2,1H3,(H,9,10);/q;+1/p-1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMDUBBWZNNOUPG-UHFFFAOYSA-M |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NC=N1)CC(=O)[O-].[Na+] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6N3NaO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2137970-32-0 |
Source
|
Record name | sodium 2-(1-methyl-1H-1,2,4-triazol-5-yl)acetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.